Cas no 946284-69-1 (N-(2H-1,3-benzodioxol-5-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
• CAS No: 946284-69-1
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 6393166
• PubChem ID: 16879542
• Update Time: 2025-10-05

N-(2H-1,3-benzodioxol-5-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
• VU0627695-1
• 946284-69-1
• F5001-1314
• N-(benzo[d][1,3]dioxol-5-yl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide
• AKOS024487269
• N-(1,3-benzodioxol-5-yl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C16H12N2O4S/c19-16(17-10-3-4-12-13(6-10)21-9-20-12)8-11-7-14(22-18-11)15-2-1-5-23-15/h1-7H,8-9H2,(H,17,19)
• InChI Key： QPBQOOSXKLAUIR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(CC(NC2C=CC3=C(C=2)OCO3)=O)=NO1

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide

N-(2H-1,3-benzodioxol-5-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide: A Comprehensive Overview

The compound N-(2H-1,3-benzodioxol-5-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide (CAS No. 946284-69-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxole ring system and a thiophene moiety, both of which contribute to its unique chemical properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)-2-[5-(thiophen-2-yl)-1,2 oxazol 3 yl]acetamide is notable for its aromatic heterocycles, which are known for their stability and reactivity. The benzodioxole group is a derivative of benzene with two oxygen atoms in a 1,3-dioxole arrangement, while the thiophene ring introduces sulfur into the structure, enhancing electronic properties. These features make the compound suitable for applications in organic electronics and as a precursor in the synthesis of advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have employed strategies such as Suzuki-Miyaura coupling and nucleophilic acyl substitution to achieve high yields and purity. The synthesis process has been optimized to minimize environmental impact, aligning with green chemistry principles.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Its structure resembles certain bioactive molecules, suggesting it could serve as a lead compound in medicinal chemistry. Preclinical studies have indicated that it exhibits moderate activity against specific enzymes and receptors, making it a candidate for further investigation in disease models.

In addition to its pharmacological applications, N-(2H 1 3 benzodioxol 5 yl) 2 [5 (thiophen 2 yl) 1 2 oxazol 3 yl] acetamide has shown promise in the field of organic electronics. Its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various substrate materials.

Recent studies have also focused on the environmental impact of this compound. Its biodegradation pathways have been investigated under controlled conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions. This information is crucial for assessing its safety profile and ensuring compliance with regulatory standards.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These computational models have been validated through experimental data, ensuring their reliability for predictive purposes.

In conclusion, N-(2H 1 3 benzodioxol 5 yl) 2 [5 (thiophen 2 yl) 1 2 oxazol 3 yl] acetamide (CAS No. 946284 69 1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as an important molecule in contemporary chemical research.